![molecular formula C14H13Cl2NO2S2 B4172456 N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide](/img/structure/B4172456.png)
N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide
Overview
Description
N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide, also known as DB67, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. DB67 is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in a variety of cancers, making it a promising target for cancer therapy.
Scientific Research Applications
N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide has been extensively studied for its potential applications in cancer therapy. CAIX is overexpressed in a variety of cancers, including renal cell carcinoma, breast cancer, and glioblastoma, making it a promising target for cancer therapy. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
Mechanism of Action
N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide inhibits the enzyme CAIX by binding to its active site, preventing the conversion of carbon dioxide to bicarbonate and protons. This leads to a decrease in the pH of the extracellular environment, which in turn inhibits the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on CAIX, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells, making it a potential candidate for the treatment of metastatic cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide in lab experiments is its potency and specificity for CAIX. This compound has been shown to be a potent inhibitor of CAIX, with an IC50 value of 50 nM. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on normal cells at high concentrations, making it important to carefully control the concentration of this compound in lab experiments.
Future Directions
There are several future directions for the study of N-(2,4-dichlorobenzyl)-4-(methylthio)benzenesulfonamide. One potential direction is the development of this compound analogs with improved potency and selectivity for CAIX. Another potential direction is the development of combination therapies that include this compound and other cancer drugs. Finally, further studies are needed to investigate the potential toxicity of this compound and to identify any potential side effects associated with its use.
Conclusion:
In conclusion, this compound is a sulfonamide compound that has been extensively studied for its potential applications in cancer therapy. This compound inhibits the enzyme CAIX by binding to its active site, preventing the conversion of carbon dioxide to bicarbonate and protons. This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, migration, and invasion. While this compound has several advantages for lab experiments, including its potency and specificity for CAIX, it also has limitations, including potential toxicity. Further studies are needed to investigate the potential of this compound as a cancer therapy and to identify any potential side effects associated with its use.
Properties
IUPAC Name |
N-[(2,4-dichlorophenyl)methyl]-4-methylsulfanylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO2S2/c1-20-12-4-6-13(7-5-12)21(18,19)17-9-10-2-3-11(15)8-14(10)16/h2-8,17H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTPUYXPXBWBNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)NCC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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